Cas no 69038-76-2 (4-bromo-N1-methyl-benzene-1,2-diamine)

4-Bromo-N1-methyl-benzene-1,2-diamine is a brominated aromatic diamine derivative with the molecular formula C7H9BrN2. This compound features a benzene ring substituted with a bromine atom at the 4-position and two amino groups at the 1,2-positions, one of which is methylated (N1-methyl). It serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. The presence of both bromine and methylamino groups enhances its reactivity, enabling selective functionalization in cross-coupling reactions or nucleophilic substitutions. Its well-defined structure and high purity make it suitable for research applications in medicinal chemistry and material science. The compound is typically handled under inert conditions due to the sensitivity of the amino groups.
4-bromo-N1-methyl-benzene-1,2-diamine structure
69038-76-2 structure
Product Name:4-bromo-N1-methyl-benzene-1,2-diamine
CAS No:69038-76-2
MF:C7H9BrN2
MW:201.063760519028
MDL:MFCD10693151
CID:1094453
PubChem ID:11298593
Update Time:2025-07-02

4-bromo-N1-methyl-benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-N1-methylbenzene-1,2-diamine
    • 4-bromo-1-N-methylbenzene-1,2-diamine
    • 5-bromo-2-(methylamino)aniline
    • 2-N-methylamino-5-bromoaniline
    • 5-bromo-2-methylamino-aniline
    • 5-Bromo-2-methylaminoaniline
    • 1,2-Benzenediamine, 4-bromo-N1-methyl-
    • PubChem18337
    • JGXCXQPNYWBAGW-UHFFFAOYSA-N
    • 2680AJ
    • N-Methyl-4-bromo-1,2-benzenediamine
    • 5-bromo-N'-methylbenzene-1,2-diamine
    • NE48359
    • AM87733
    • AK149385
    • 915B794
    • 4-Bromo-N1-methyl-benzene-1,2-diamine
    • SY066952
    • CS-0151040
    • 4-Bromo-N1-methyl-1,2-benzenediamine
    • SY260087
    • 69038-76-2
    • AS-10173
    • DTXSID401289564
    • 5-Bromo-N1-methyl-1,2-benzenediamine
    • SCHEMBL956895
    • AKOS005205898
    • Z359511404
    • SB38338
    • CCG-302583
    • EN300-45067
    • MFCD10693151
    • DB-317244
    • CHEMBL5306629
    • 4-bromo-N1-methyl-benzene-1,2-diamine
    • MDL： MFCD10693151
    • Inchi： 1S/C7H9BrN2/c1-10-7-3-2-5(8)4-6(7)9/h2-4,10H,9H2,1H3
    • InChI Key： JGXCXQPNYWBAGW-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C=1)N)NC

Computed Properties

  • Exact Mass: 199.99500
  • Monoisotopic Mass: 199.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.578±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.2 g/l) (25 º C),
  • PSA: 38.05000
  • LogP: 2.72720

4-bromo-N1-methyl-benzene-1,2-diamine Customs Data

  • HS CODE：2921590090
  • Customs Data：

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-bromo-N1-methyl-benzene-1,2-diamine Pricemore >>

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4-bromo-N1-methyl-benzene-1,2-diamine Production Method

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